BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,2',4,4'-
Tetrahydroxybenzophenone (Benzophenone-2)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Bis(2,4-
Compound Name:
dimethylphenyl)methanone

CAS No.: 3478-88-4

Cat. No.: B1313889

Get Quote

\ J

A Note on Nomenclature: Initial searches for "2,2',4,4'-Tetramethylbenzophenone” did not yield
substantial information on a compound with that specific structure. However, the closely related
and industrially significant compound, 2,2',4,4'-Tetrahydroxybenzophenone (also known as
Benzophenone-2 or BP-2), is extensively documented. This guide will focus on this latter
compound, assuming it to be the intended subject of interest for researchers, scientists, and
drug development professionals.

Introduction and Core Concepts

2,2',4,4'-Tetrahydroxybenzophenone is a specialized derivative of benzophenone, distinguished
by the presence of four hydroxyl groups on its core structure. This molecular arrangement
confers potent ultraviolet (UV) light absorption capabilities, making it a highly effective and
versatile compound in a range of applications.[1] Its primary function is to protect materials and
biological tissues from the damaging effects of UV radiation by absorbing UV photons and
dissipating the energy as harmless thermal energy.[1][2] This guide provides a comprehensive
overview of its chemical properties, synthesis, mechanisms of action, and key applications, with
a focus on the practical insights relevant to scientific professionals.
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Chemical and Physical Properties

A clear understanding of the fundamental physicochemical properties of 2,2',4,4'-
Tetrahydroxybenzophenone is essential for its effective application and handling.

Property Value Source

CAS Number 131-55-5 [3]

Molecular Formula C13H100s5 [3]

Molar Mass 246.22 g/mol [3]
Yellow to brown crystalline

Appearance [2]
powder

Melting Point 199-200 °C [4]

Insoluble in water; soluble in
Solubility organic solvents like ethanol [2]

and acetone.

pKa 6.98 + 0.35 (Predicted) [2]

Synthesis of 2,2',4,4'-Tetrahydroxybenzophenone

The synthesis of 2,2',4,4'-Tetrahydroxybenzophenone is typically achieved through a Friedel-
Crafts acylation reaction. A common method involves the reaction of 2,4-dihydroxybenzoic acid
and resorcinol in the presence of a catalyst system.[1][5]

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is a representative example of the synthesis of 2,2',4,4'-
Tetrahydroxybenzophenone.

Materials:
e 2,4-dihydroxybenzoic acid

e Resorcinol
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e Anhydrous zinc chloride (ZnClz2)

e Phosphorus oxychloride (POCIs)

o Sulfolane (solvent)

o Dichloroethane (solvent)

e Phosphorus trichloride (PCls)

e Hydrochloric acid (HCI), 10% aqueous solution
» Activated carbon

e |ce

Procedure:

¢ Reaction Setup: In a reaction vessel, combine phosphorus oxychloride, sulfolane, and
dichloroethane.

« Addition of Reactants: To this mixture, add 2,4-dihydroxybenzoic acid, phosphorus
trichloride, resorcinol, and zinc chloride while stirring.[5]

e Heating and Reaction: Gently heat the mixture to a temperature of 62-65 °C and maintain
this temperature to allow the reaction to proceed to completion.[5]

o Hydrolysis: After the reaction is complete, cool the mixture and add water to hydrolyze the
catalyst.[4][5]

¢ Precipitation and Filtration: Cool the mixture to below 15 °C to precipitate the crude product.
Collect the solid by suction filtration.[5]

 Purification: The crude product can be further purified by dissolving it in hot water, treating
with activated carbon to remove colored impurities, followed by hot filtration and
recrystallization upon cooling.[4]
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» Drying: Dry the purified crystals to obtain the final 2,2',4,4'-Tetrahydroxybenzophenone
product.[5]

Synthesis Workflow Diagram
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Caption: A flowchart illustrating the key stages in the synthesis of 2,2',4,4'-
Tetrahydroxybenzophenone.

Mechanism of UV Absorption and Photostability

The efficacy of 2,2',4,4'-Tetrahydroxybenzophenone as a UV absorber lies in its molecular
structure, which allows for the efficient absorption of UV radiation and its dissipation as thermal
energy. This process protects the surrounding matrix, be it a polymer or human skin, from
photodegradation.

The mechanism involves the following key steps:

o UV Absorption: The benzophenone core absorbs a photon of UV light, promoting an electron
to a higher energy singlet excited state (S1).
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 Intersystem Crossing: The molecule then undergoes a rapid and efficient intersystem
crossing to a lower energy triplet excited state (T1).

» Energy Dissipation: The energy of the triplet state is then dissipated as heat through
vibrational relaxation, returning the molecule to its ground state (SO0), ready to absorb
another UV photon.

The hydroxyl groups play a crucial role in this process by influencing the electronic properties
of the benzophenone core and facilitating the dissipation of energy.
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Caption: The Jablonski diagram illustrating the UV energy absorption and dissipation
mechanism of 2,2',4,4'-Tetrahydroxybenzophenone.

Applications in Research and Industry
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The unique properties of 2,2',4,4'-Tetrahydroxybenzophenone make it a valuable component in
a variety of applications.

e Polymer and Plastics Industry: It is widely used as a UV stabilizer in polymers such as
plastics, resins, and rubbers to prevent degradation, discoloration, and loss of mechanical
properties upon exposure to sunlight.[1][6]

o Cosmetics and Personal Care: As a broad-spectrum UV absorber, it is a key ingredient in
sunscreens and other skincare products to protect the skin from the harmful effects of UV
radiation.[2][6] It is also used in perfumes to prevent photodegradation.[7]

» Organic Electronics: Its strong UV absorption capabilities are utilized to protect organic
photovoltaic (OPV) cells and organic light-emitting diodes (OLEDs) from UV-induced
degradation, thereby enhancing their stability and operational lifespan.[1]

e Photochromic Materials: It is a component in the development of materials that change color
upon exposure to UV light, which are used in applications like adaptive lenses and smart
windows.[6]

Analytical Characterization

The identity and purity of 2,2',4,4'-Tetrahydroxybenzophenone are typically confirmed using a
combination of spectroscopic techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
elucidate the molecular structure by identifying the chemical environment of the hydrogen
and carbon atoms.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional
groups, such as the hydroxyl (-OH) and carbonyl (C=0) groups, present in the molecule.

o UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is employed to determine the UV
absorption spectrum of the compound, confirming its efficacy as a UV absorber and
quantifying its concentration in various formulations.

Safety and Toxicological Profile
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While 2,2',4,4'-Tetrahydroxybenzophenone is effective as a UV absorber, it is important to be
aware of its safety and toxicological profile.

» Handling Precautions: As with any chemical, appropriate personal protective equipment
(PPE), such as gloves and safety glasses, should be worn when handling this compound.[8]
Work should be conducted in a well-ventilated area to avoid inhalation of the powder.[8]

» Toxicology: Some studies have indicated that benzophenones, including 2,2',4,4'-
Tetrahydroxybenzophenone, may have endocrine-disrupting properties.[7][9] It is classified
as a suspected endocrine disruptor.[8][9] Skin allergic reactions have also been reported in
some individuals using products containing this compound.[7]

e Environmental Fate: 2,2',4,4'-Tetrahydroxybenzophenone released into the environment is
expected to be susceptible to degradation by sunlight. It is not expected to be highly mobile
in soil or to bioaccumulate significantly in aquatic organisms.[7]

Conclusion

2,2',4,4'-Tetrahydroxybenzophenone is a high-performance UV absorber with significant
applications in polymer science, cosmetics, and advanced materials. Its synthesis is well-
established, and its mechanism of action is rooted in fundamental photochemical principles.
While its utility is clear, researchers and developers must remain mindful of its potential
toxicological and environmental impacts, ensuring its safe and responsible use. Continued
research into the biological interactions of this and related compounds will be crucial for the
development of even safer and more effective UV-protective technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to 2,2',4,4'-
Tetrahydroxybenzophenone (Benzophenone-2)]. BenchChem, [2026]. [Online PDF].
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guide-to-2-2-4-4-tetrahydroxybenzophenone-benzophenone-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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